Cas no 2096334-29-9 (6-Methylquinoline-8-boronic acid, pinacol ester)

• Product Name: 6-Methylquinoline-8-boronic acid, pinacol ester
• CAS No: 2096334-29-9
• MF: C₁₆H₂₀BNO₂
• MW: 269.146504402161
• MDL: MFCD18311891
• CID: 4637978
• Update Time: 2025-08-02

6-Methylquinoline-8-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 6-Methylquinoline-8-boronic acid, pinacol ester
• 6-Methyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline

• MDL： MFCD18311891
• Inchi： 1S/C16H20BNO2/c1-11-9-12-7-6-8-18-14(12)13(10-11)17-19-15(2,3)16(4,5)20-17/h6-10H,1-5H3
• InChI Key： NXQVVZIFHBEJKK-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(C)=CC3=CC=CN=C23)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Topological Polar Surface Area: 31.4

Additional information on 6-Methylquinoline-8-boronic acid, pinacol ester

Comprehensive Overview of 6-Methylquinoline-8-boronic acid, pinacol ester (CAS No. 2096334-29-9)

6-Methylquinoline-8-boronic acid, pinacol ester (CAS No. 2096334-29-9) is a highly versatile boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad applications in medicinal chemistry and catalysis. The presence of the pinacol ester group enhances its stability, making it a preferred choice for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry.

The growing interest in 6-Methylquinoline-8-boronic acid, pinacol ester stems from its role in developing novel drug candidates and functional materials. Researchers frequently search for "quinoline boronic ester applications" or "CAS 2096334-29-9 synthesis," reflecting its relevance in cutting-edge scientific endeavors. Its structural features, including the methyl substitution at the 6-position and the boronate moiety at the 8-position, contribute to its unique reactivity and compatibility with diverse reaction conditions.

In the context of green chemistry, 6-Methylquinoline-8-boronic acid, pinacol ester aligns with the demand for sustainable and efficient synthetic methodologies. Queries like "eco-friendly boronic ester reactions" highlight the industry's shift toward minimizing waste and optimizing atom economy. This compound's stability under ambient conditions and compatibility with aqueous media further bolster its appeal for large-scale industrial applications.

From a pharmaceutical perspective, quinoline-based compounds are pivotal in designing kinase inhibitors and antimicrobial agents. The boronic acid pinacol ester functionality in CAS 2096334-29-9 enables precise modifications of bioactive molecules, addressing challenges in drug solubility and target selectivity. Recent publications exploring "quinoline derivatives in cancer therapy" underscore its potential in oncology research.

For material scientists, 6-Methylquinoline-8-boronic acid, pinacol ester serves as a building block for organic electronic materials, such as OLEDs and conductive polymers. Its ability to participate in palladium-catalyzed couplings facilitates the creation of conjugated systems with tailored optoelectronic properties. Searches for "boronic ester in OLED fabrication" reflect this niche yet rapidly expanding application.

Quality control and handling of CAS 2096334-29-9 require adherence to standard protocols for boronate storage and handling moisture-sensitive reagents. While not classified as hazardous, proper storage under inert atmosphere ensures longevity and maintains reactivity. FAQs like "how to store pinacol boronic esters" are common among laboratory professionals.

In summary, 6-Methylquinoline-8-boronic acid, pinacol ester (CAS No. 2096334-29-9) exemplifies the convergence of synthetic utility and interdisciplinary innovation. Its applications span drug discovery, catalysis, and advanced materials, making it a staple in contemporary research. As interest in tailored heterocycles grows, this compound will undoubtedly remain at the forefront of scientific exploration.